Cas no 32743-31-0 (2,4-Quinolinedicarboxamide)

2,4-Quinolinedicarboxamide structure
2,4-Quinolinedicarboxamide structure
Product Name:2,4-Quinolinedicarboxamide
CAS No:32743-31-0
MF:C11H9N3O2
MW:215.208061933517
CID:293802
PubChem ID:24976807
Update Time:2025-04-19

2,4-Quinolinedicarboxamide Chemical and Physical Properties

Names and Identifiers

    • 2,4-Quinolinedicarboxamide
    • quinoline-2,4-dicarboxamide
    • LogP
    • DTXSID00648284
    • 32743-31-0
    • SCHEMBL9574610
    • Inchi: 1S/C11H9N3O2/c12-10(15)7-5-9(11(13)16)14-8-4-2-1-3-6(7)8/h1-5H,(H2,12,15)(H2,13,16)
    • InChI Key: ZTKFFLQRUZSGFH-UHFFFAOYSA-N
    • SMILES: O=C(C1C=C(C(N)=O)N=C2C=CC=CC=12)N

Computed Properties

  • Exact Mass: 215.06957
  • Monoisotopic Mass: 215.069476538g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 306
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 99.1Ų

Experimental Properties

  • Density: 1.395
  • Boiling Point: 545.4°C at 760 mmHg
  • Flash Point: 283.7°C
  • Refractive Index: 1.706
  • PSA: 99.07
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